Cas no 1248155-06-7 ((5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol)

• Product Name: (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol
• CAS No: 1248155-06-7
• MF: C₁₁H₈ClFOS
• MW: 242.697024345398
• CID: 6792701
• PubChem ID: 61088820
• Update Time: 2025-06-07

(5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1248155-06-7
• (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol
• MFCD12787201

• Inchi： 1S/C11H8ClFOS/c12-7-3-4-9(13)8(6-7)11(14)10-2-1-5-15-10/h1-6,11,14H
• InChI Key： NLDYZVMXCWFCSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1=CC=CS1)O)F

Computed Properties

• Exact Mass: 241.9968419g/mol
• Monoisotopic Mass: 241.9968419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol

Introduction to (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol (CAS No. 1248155-06-7)

Compound (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol, identified by its CAS number 1248155-06-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, as well as the thiophene moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol involve meticulous chemical methodologies that ensure high purity and yield. The process typically involves multi-step reactions, including cross-coupling reactions, which are pivotal in constructing the complex framework of the molecule. Advanced techniques in organic synthesis, such as palladium-catalyzed coupling reactions, play a crucial role in achieving the desired structural integrity.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of electronic and steric effects induced by the chloro and fluoro groups, along with the thiophene ring, makes it a versatile scaffold for designing molecules with specific biological targets. Recent studies have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents for various diseases.

In particular, research has demonstrated that derivatives of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol exhibit promising activities against a range of biological targets. For instance, studies have shown that certain analogs of this compound possess inhibitory effects on enzymes involved in cancer progression. The mechanistic insights into these interactions have provided valuable information for designing more effective and selective inhibitors.

The role of computational chemistry in understanding the behavior of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with its target proteins. These predictions guide experimental efforts by providing a rational framework for structure-based drug design. Additionally, computational methods have been used to optimize synthetic routes, reducing experimental trials and improving efficiency.

The pharmacokinetic properties of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its development into a viable drug candidate. Preclinical studies have begun to unravel these aspects, providing insights into its potential toxicity and efficacy profiles.

The impact of functional group modifications on the biological activity of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol has been extensively studied. By systematically varying substituents on the aromatic rings, researchers have identified structural motifs that enhance potency and selectivity. These findings are not only relevant for developing new drugs but also contribute to our fundamental understanding of molecular recognition processes.

Future directions in the study of (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol include exploring its potential in combination therapies. The idea is to develop drug regimens where this compound works synergistically with other agents to achieve better therapeutic outcomes. Preclinical models are being employed to test these hypotheses, with a focus on identifying optimal dosing regimens and minimizing side effects.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for studying compounds like (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol. AI algorithms can analyze vast datasets to identify patterns and correlations that may not be apparent through traditional methods. This approach has already led to several breakthroughs in identifying novel drug candidates and optimizing their properties.

In conclusion, (5-Chloro-2-fluorophenyl)(thiophen-2-yl)methanol represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties grows, so does its potential as a therapeutic agent for various diseases.